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Compound of Interest |

Compound Name: 2-Chlorobenzimidazol-1-amine
CAS No.: 107879-44-7
Cat. No.: B025447
. J

Executive Summary & Chemical Profile[1]

2-Chlorobenzimidazol-1-amine is a specialized heterocyclic intermediate often used in the
synthesis of bioactive pharmaceuticals and agrochemicals.[1] Its handling requires specific
attention due to the combination of a halogenated ring (chlorine at C2) and a reactive N-amino
group (hydrazine-like moiety at N1).[1]

Unlike standard organic waste, this compound presents a dual challenge:

o Halogen Content: Improper incineration can release hydrochloric acid (HCI) and potential
dioxins, requiring scrubbed incineration.[1]

o Nitrogen-Rich Reactivity: The N-amino group increases the potential for rapid oxidation or
formation of unstable diazo species if mixed with strong oxidizers or nitrites.[1]
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Parameter Detail

Chemical Name 2-Chlorobenzimidazol-1-amine

1-Amino-2-chlorobenzimidazole; 1H-

Synonyms o )

Benzimidazol-1-amine, 2-chloro-

107879-44-7 (Primary); 4857-06-1 (Analog: 2-
CAS Number o

Chlorobenzimidazole)
Molecular Formula C7HeCIN3
Molecular Weight 167.59 g/mol
Physical State Solid (typically off-white to beige powder)
Solubility Low in water; soluble in DMSO, Methanol, DCM

Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Key Hazards o
Toxicity

Hazard Assessment & Compatibility Logic

Before disposal, you must understand the "Why" behind the protocols. This section details the
chemical behaviors that dictate our waste management strategy.

Reactivity Matrix[5]

e Incompatibility - Oxidizers: The N-amino group (

) acts as a reducing agent.[1] Contact with strong oxidizers (e.g., permanganates, peroxides,
bleach) can lead to exothermic reactions or gas evolution (

).

o Incompatibility - Acids: While benzimidazoles are basic, the electron-withdrawing chlorine
reduces basicity.[1] However, strong acids can protonate the amine, increasing solubility and
bioavailability.

o Thermal Stability: Halogenated heterocycles are generally stable but emit toxic fumes (

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

) upon combustion.

Toxicology Context

Based on structural analogs (2-aminobenzimidazole and 2-chlorobenzimidazole), treat this
compound as:

e H302: Harmful if swallowed.[1][2][3]
e H315/H319: Causes skin and serious eye irritation.[3][4]

e H411: Toxic to aquatic life with long-lasting effects.[1]

Critical Safety Note: Do not mix this waste with "Oxidizing Waste" streams.[1] The hydrazine-

like functionality creates a risk of heat generation.[1]

Disposal Procedures: The "Cradle-to-Grave"
Workflow

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
standards for halogenated organic waste.[1]

Decision Matrix: Waste Segregation

The following diagram outlines the logical flow for categorizing waste containing 2-
Chlorobenzimidazol-1-amine.
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Waste Generation Source

Physical State?

Solid / Pure Substance Solution / Mother Liquor Trace / Contaminated PPE

Double Bag -> Solid Hazardous Waste

Label: "Toxic Solid, Organic, Halogenated! Identify Primary Solvent Solid Hazardous Debris Bin

Pure MeOH/EtOH
(Trace Cmpd only)

Contains DCM, CHCI3,
or >1% Active Cmpd

Halogenated Waste Stream Non-Halogenated Stream
(High BTU Incineration) (ONLY if <1% Halogen content)

Click to download full resolution via product page

Figure 1. Waste segregation logic ensuring proper downstream incineration protocols.

Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagents, reaction solids, filter cakes.

+ Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-
lined fiber drum for larger quantities.[1]

¢ Labeling:
o Primary Tag: "Hazardous Waste - Solid"[1]

o Constituents: "2-Chlorobenzimidazol-1-amine (100%)"[1]
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o Hazard Checkbox: Toxic, Irritant.

o Storage: Keep container closed in a Satellite Accumulation Area (SAA).

o Disposal Path: Lab Pack service for high-temperature incineration.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, filtrates, washing solvents.

e Segregation Rule: Because the molecule contains Chlorine, the entire solvent mixture should
default to the Halogenated Waste Stream unless the concentration is negligible (<100 ppm)
and the solvent itself is non-halogenated (e.g., Ethanol).

o Why? Mixing halogenated organics into non-halogenated fuel blending streams can result
in heavy fines from disposal facilities due to equipment corrosion risks (HCI formation).[1]

e pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction used strong acids,
neutralize carefully with Sodium Bicarbonate before bottling to prevent pressure buildup.

o Container: Safety can (FM approved) or amber glass solvent bottle with vented cap.

Emergency Response: Spill Management

In the event of a spill, immediate containment is necessary to prevent environmental release.[5]

Spill Cleanup Algorithm

Wet Wipe / Damp Sweep
Solid Powder (Avoid Dust Generation)
Don PPE:

Nitrile Gloves, Goggles, Lab Coat
(Resp. if dust present)

Clean Surface with
Soap & Water (Surfactant)

Spill Detected Assess Volume & State

Absorb with Vermiculite
or Polypropylene Pads

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow minimizing exposure and contamination.
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Decontamination Solution

Do not use bleach (Sodium Hypochlorite) directly on the amine, as this can form chloramines.

 Recommended Decon Agent: A 5% aqueous solution of surfactant (detergent) followed by a
water rinse.[1]

e Solvent Wipe: If the residue is stubborn, use an ethanol-dampened wipe, then dispose of the
wipe in the solid hazardous waste bin.[1]

Regulatory & Compliance Reference

Adherence to these regulations is mandatory for US-based laboratories (analogous standards
apply for EU REACH/CLP).[1]

EPA Waste Codes

While 2-Chlorobenzimidazol-1-amine is not explicitly P-listed or U-listed, it regulates under:
o Characteristic Waste: If the waste stream is ignitable (D001) due to solvents.[1]

o Generator Knowledge: You must declare it as Halogenated Organic to the TSDF (Treatment,
Storage, and Disposal Facility).

Transportation (DOT)

If shipping pure material for disposal:

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Chlorobenzimidazol-1-amine)[1]

UN Number: UN 2811[1]

Hazard Class: 6.1

Packing Group: Il (assuming moderate toxicity based on analogs)
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 66648, 2-Chlorobenzylamine (Analogous Hazard Data).[1] Retrieved from [Link][1]

» U.S. Environmental Protection Agency (2025).Defining Hazardous Waste: Listed,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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